N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine

• IUPAC Name: N,1-bis[(4-methoxyphenyl)methyl]-5-nitroindazol-3-amine
• InChI: InChI=1S/C23H22N4O4/c1-30-19-8-3-16(4-9-19)14-24-23-21-13-18(27(28)29)7-12-22(21)26(25-23)15-17-5-10-20(31-2)11-6-17/h3-13H,14-15H2,1-2H3,(H,24,25)
• InChI Key: FJFIVWXWKVSCFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NN(C3=C2C=C(C=C3)[N+](=O)[O-])CC4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol

Description

“N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine” is a complex organic compound. It contains an indazole core, which is a type of nitrogen-containing heterocycle, substituted with a nitro group at the 5-position and two 4-methoxybenzyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the indazole ring, a bicyclic structure consisting of a benzene ring fused to a pyrazole ring. The nitro group at the 5-position would add electron-withdrawing character, and the methoxybenzyl groups would provide additional complexity and steric bulk.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the nitro group, a strong electron-withdrawing group, and the methoxy groups, which are electron-donating. These groups could direct and influence electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the nitro group could contribute to acidity, and the methoxy groups could influence polarity and solubility.

Mechanism of Action

Without specific context or application, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use in biological systems, its activity would depend on its interactions with biological molecules.

Safety and Hazards

As with any chemical compound, handling “N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine” would require appropriate safety measures. The specific hazards would depend on various factors, including its reactivity and toxicity.

Future Directions

The study and application of “N,1-Bis(4-methoxybenzyl)-5-nitro-1H-indazol-3-amine” would depend on its properties and activity. Potential areas of interest could include medicinal chemistry, materials science, or chemical biology.